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Compound of Interest

Compound Name: 2-Bromo-4-chloropyridine

Cat. No.: B1272041

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-4-chloropyridine (CAS No. 22918-01-0). Adherence to these procedures is essential
for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-4-chloropyridine is a hazardous chemical that requires careful handling.[1] It is
harmful if swallowed, inhaled, or comes into contact with skin.[1] It is also known to cause
serious eye irritation, skin irritation, and may lead to respiratory irritation.[1][2][3][4][5]

Summary of Hazards:
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Hazard Statement GHS Classification

Harmful if swallowed Acute toxicity, oral (Category 4)[1]
Harmful in contact with skin Acute toxicity, dermal (Category 4)[1]
Causes skin irritation Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category

Causes serious eye damagel/irritation
1/2)[2][3][4][5]

Harmful if inhaled Acute toxicity, inhalation (Category 4)[1]

) S Specific target organ toxicity, single exposure;
May cause respiratory irritation _ S
Respiratory tract irritation (Category 3)[1][3]

Recommended Personal Protective Equipment (PPE):

To mitigate these risks, the following personal protective equipment is mandatory when
handling 2-Bromo-4-chloropyridine:

PPE Category Specification Standard Compliance

_ OSHA 29 CFR 1910.133 or
] Chemical safety goggles and a
Eye and Face Protection ) European Standard EN166.[1]
face shield. 6]

Chemical-impermeable gloves
Skin Protection and protective clothing to -

prevent skin exposure.[1][7]

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator should be used if
Respiratory Protection o EN 149.[1]
exposure limits are exceeded

or if irritation is experienced.[1]

[6]

Operational Plan for Safe Handling
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This step-by-step protocol ensures the safe handling of 2-Bromo-4-chloropyridine from
reception to disposal.

1. Preparation and Engineering Controls:

e Ensure adequate ventilation in the work area. Use of a chemical fume hood is strongly
recommended.[1][7][8]

» Verify that an eyewash station and safety shower are readily accessible and in good working
order.[1]

o Keep the container tightly closed when not in use.[1]

2. Handling Procedure:

e Avoid contact with skin, eyes, and clothing.

» Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

e Wash hands and any exposed skin thoroughly after handling.[1]

e Do not eat, drink, or smoke in the handling area.[1]

3. Storage:

» Store in a cool, dry, and well-ventilated place.[1][9]

o Keep containers tightly closed.[1]

o Store locked up.[1][5][9]

e Some sources recommend refrigeration for storage.

4. In Case of a Spill or Leak:

e Evacuate personnel from the area.

o Wear appropriate PPE, including respiratory protection.
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o Prevent further leakage if it is safe to do so.

o Absorb the spill with inert material (e.g., sand, vermiculite) and collect it in a suitable, closed
container for disposal.[4]

e Do not let the product enter drains.[4]

Disposal Plan

Proper disposal of 2-Bromo-4-chloropyridine and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of the contents and container to an approved waste disposal plant.
[1][10] All waste must be handled as hazardous.

o Contaminated Materials: Any materials that have come into contact with 2-Bromo-4-
chloropyridine, including gloves, absorbent materials, and empty containers, should be
treated as hazardous waste and disposed of accordingly.

o Regulatory Compliance: Waste disposal must be conducted in accordance with all applicable
federal, state, and local regulations.[10]

Workflow for Safe Handling of 2-Bromo-4-
chloropyridine
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Caption: Workflow for the safe handling of 2-Bromo-4-chloropyridine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1272041?utm_src=pdf-body-img
https://www.benchchem.com/product/b1272041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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